Cas no 349426-34-2 (Benzenepropanamide, N-(3-bromophenyl)-)

Benzenepropanamide, N-(3-bromophenyl)- structure
349426-34-2 structure
Product Name:Benzenepropanamide, N-(3-bromophenyl)-
CAS No:349426-34-2
MF:C15H14BrNO
MW:304.18176317215
CID:1466985
PubChem ID:874815
Update Time:2025-04-20

Benzenepropanamide, N-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamide, N-(3-bromophenyl)-
    • N-(3-bromophenyl)-3-phenylpropanamide
    • STK104417
    • AKOS000183614
    • DB-101451
    • CBMicro_046840
    • 349426-34-2
    • BIM-0046991.P001
    • SR-01000228856-1
    • SR-01000228856
    • Cambridge id 6138259
    • SCHEMBL13227178
    • Inchi: 1S/C15H14BrNO/c16-13-7-4-8-14(11-13)17-15(18)10-9-12-5-2-1-3-6-12/h1-8,11H,9-10H2,(H,17,18)
    • InChI Key: FFGYTCRJOFIXJF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)NC(CCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 303.02592
  • Monoisotopic Mass: 303.02588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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